2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethylNitrate

• Molecular Formula: C16H17N5O5
• Molecular Weight: 359.34 g/mol
• IUPAC Name: 2-[pyridine-3-carbonyl-[2-(pyridine-3-carbonylamino)ethyl]amino]ethyl nitrate
• InChI: InChI=1S/C16H17N5O5/c22-15(13-3-1-5-17-11-13)19-7-8-20(9-10-26-21(24)25)16(23)14-4-2-6-18-12-14/h1-6,11-12H,7-10H2,(H,19,22)
• InChI Key: ZMZPVNYRPCNJGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCCN(CCO[N+](=O)[O-])C(=O)C2=CN=CC=C2

Description

2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethyl nitrate is a derivative of niacinamide structurally combined with an organic nitrate. It is known for its vasodilatory properties, making it useful in medical applications, particularly in the treatment of angina .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethyl nitrate involves the reaction of pyridine derivatives with ethyl nitrate under controlled conditions. The process typically requires a catalyst to facilitate the reaction and ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using automated reactors to maintain consistent reaction conditions. The process is monitored to ensure compliance with Good Manufacturing Practices (GMP) to produce pharmaceutical-grade material .

Chemical Reactions Analysis

Types of Reactions

2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethyl nitrate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

Reduction: Reduction reactions typically involve hydrogenation using catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur, where the nitrate group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Hydrogen gas with palladium on carbon.

Nucleophiles: Ammonia, amines.

Major Products

The major products formed from these reactions include various substituted pyridine derivatives, which can be further utilized in pharmaceutical applications .

Scientific Research Applications

2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethyl nitrate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its effects on cellular processes and signaling pathways.

Medicine: Primarily used in the treatment of angina due to its vasodilatory properties.

Industry: Employed in the development of new pharmaceuticals and as a standard in analytical chemistry.

Mechanism of Action

The compound exerts its effects by opening potassium channels, leading to the relaxation of vascular smooth muscles. This results in vasodilation, which helps in reducing the workload on the heart and alleviating symptoms of angina. The molecular targets include potassium channels and guanylate cyclase, which are involved in the vasodilatory pathway .

Comparison with Similar Compounds

Similar Compounds

Nicorandil: Another potassium-channel opener with similar vasodilatory properties.

Isosorbide dinitrate: A nitrate compound used for similar medical applications.

Nitroglycerin: A well-known vasodilator used in the treatment of angina.

Uniqueness

2-[(Pyridin-3-ylcarbonyl)-2-[(pyridin-3-ylcarbonyl)ethyl]amino]ethyl nitrate is unique due to its dual action as both a potassium-channel opener and a nitrate compound, providing a synergistic effect in vasodilation .